Cas no 1484527-32-3 (4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine)

• Product Name: 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine
• CAS No: 1484527-32-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6536254
• PubChem ID: 112487556
• Update Time: 2025-05-21

4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine
• 1484527-32-3
• EN300-1736493

• Inchi： 1S/C13H21NO/c1-9-7-12(6-5-11(3)14)8-10(2)13(9)15-4/h7-8,11H,5-6,14H2,1-4H3
• InChI Key： NOMYKHBKBUZLMW-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)CCC(C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine

Introduction to 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine (CAS No. 1484527-32-3)

4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine, identified by the chemical abstracts service number 1484527-32-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex aromatic structure coupled with an amine functional group, has garnered attention due to its potential applications in drug discovery and development. The presence of a 4-methoxy-3,5-dimethylphenyl moiety suggests a rich interplay of steric and electronic effects, which are critical in determining its biological activity and interaction with biological targets.

The 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine structure is characterized by a butan-2-amine side chain attached to the aromatic ring. This configuration allows for diverse chemical modifications, making it a versatile scaffold for synthesizing novel derivatives with tailored pharmacological properties. The methoxy group at the para position relative to the amine substituent enhances the lipophilicity of the molecule, which is often a desirable trait in drug candidates aiming for efficient membrane penetration.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic amine derivatives. The 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine scaffold has been investigated for its potential role in modulating various biological pathways. Notably, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in neurological disorders. The aromatic ring system provides multiple sites for hydrogen bonding and hydrophobic interactions, which are crucial for binding affinity and specificity.

One of the most compelling aspects of 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine is its structural similarity to known bioactive molecules. This similarity has prompted researchers to explore its potential as a lead compound for further optimization. By leveraging computational modeling and high-throughput screening techniques, scientists have been able to identify derivatives of this molecule that may possess enhanced efficacy and reduced toxicity. Such approaches are integral to modern drug discovery pipelines, where rapid identification and validation of promising candidates are essential.

The synthesis of 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-methoxy-3,5-dimethylphenyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular structure.

From a medicinal chemistry perspective, the amine functionality in 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine opens up possibilities for further derivatization. Amine groups can participate in various chemical transformations, including alkylation, acylation, and condensation reactions, enabling the creation of a diverse library of analogs. These derivatives can then be evaluated for their biological activity using in vitro and in vivo models. Such explorations are crucial for understanding the structure-activity relationships (SAR) that govern pharmacological efficacy.

The latest research trends indicate that compounds like 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine are being increasingly explored for their potential in treating neurological disorders. Studies have hinted at their ability to modulate neurotransmitter systems by interacting with specific receptors or enzymes. For instance, derivatives of this molecule have shown promise in preclinical studies as potential treatments for conditions such as depression and anxiety disorders. These findings underscore the importance of continued research into this class of compounds.

In addition to its pharmacological applications, 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine has also attracted attention for its potential role in material science. The unique structural features of this molecule make it a candidate for developing novel polymers or functional materials with specific properties. For example, its aromatic core could be incorporated into polymer backbones to enhance thermal stability or mechanical strength. Such interdisciplinary applications highlight the broad utility of this compound beyond traditional pharmaceutical contexts.

The future direction of research on 4-(4-methoxy-3,5-dimethylphenyl)butan-2-amine is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by enabling more accurate predictions of molecular behavior and interactions. Furthermore, collaborations between academia and industry will be crucial in translating laboratory findings into tangible therapeutic outcomes.

In conclusion, 4-(4-methoxy - 3 , 5 - dimethyl phenyl ) - butan - 2 - amine ( CAS NO . 1484527 - 32 - 3 ) represents a promising compound with diverse applications across pharmaceuticals , materials science , and beyond . Its unique structural features , coupled with its potential biological activity , make it an attractive candidate for further investigation . As research continues to uncover new insights into its properties , this molecule is poised to play an important role in addressing some of today's most pressing medical challenges .